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Introduction
Nitro Red (CAS No. 56431-61-9), chemically known as 2,7-Naphthalenedisulfonic acid, 4-

amino-5-hydroxy-3-[(4-nitrophenyl)azo]-, disodium salt, is a versatile azo dye with specific

applications in sterilization monitoring and microbiological research.[1][2] This technical guide

provides an in-depth overview of its commercial availability, key research applications, and

detailed experimental protocols.

Chemical and Physical Properties
Nitro Red is a water-soluble organic dye.[3] While detailed physical and chemical properties

are not extensively documented in publicly available literature, its primary characteristic is its

ability to undergo a distinct and irreversible color change under specific chemical conditions.[1]

Property Value Source

CAS Number 56431-61-9 [1][4][5][6]

Molecular Formula C16H10N4Na2O9S2 [6]

Synonym

2,7-Naphthalenedisulfonic

acid, 4-amino-5-hydroxy-3-[(4-

nitrophenyl)azo]-, disodium salt

[1][7]
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Commercial Availability
Nitro Red is available from various chemical suppliers for research purposes. The purity and

formulation may vary by supplier.

Supplier Product Name Purity
Available
Quantities

Watson International

Ltd
NITRO RED 98% min 1g, 25kg, 200kg

ChemicalBook NITRO RED - Inquire

Biosynth NITRO RED - Inquire

Career Henan

Chemical Co.
NITRO RED 98% Inquire

Research Applications
The primary research applications of Nitro Red are centered around its properties as a

chemical indicator.

Sterilization Indicator
Nitro Red is a key component in chemical indicator inks used to monitor steam-formaldehyde

sterilization processes.[1] It undergoes a distinct and irreversible color change when exposed

to formaldehyde vapor in the presence of steam. This property allows for a clear visual

confirmation that the sterilization process has been successfully completed. The indicator ink

can be formulated with secondary dyes to achieve specific initial and final colors for easy

interpretation.[1]

Detection of Azoreductase Activity
In the field of microbiology, Nitro Red is utilized as a substrate for detecting azoreductase

activity in anaerobic bacteria.[2] Azoreductases are enzymes that catalyze the reductive

cleavage of azo bonds (-N=N-). A qualitative plate assay can be performed where the

clearance of the red dye in the medium surrounding a bacterial colony indicates the presence
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of azoreductase activity.[2][8] This is particularly relevant in studies of the human intestinal

microflora, where bacteria capable of metabolizing azo dyes are of interest.[2]

Experimental Protocols
Qualitative Plate Assay for Azoreductase Activity
This protocol is adapted from methodologies used for detecting azoreductase-producing

bacteria.[2][8]

Materials:

Brain Heart Infusion (BHI) agar

Nitro Red (final concentration of 80 mg/L)[2][8]

Anaerobic bacterial culture

Anaerobic incubation system

Procedure:

Prepare BHI agar according to the manufacturer's instructions.

Autoclave the medium and then cool it to approximately 45-50°C.

Add a filter-sterilized stock solution of Nitro Red to the molten agar to achieve a final

concentration of 80 mg/L.[8]

Mix gently to ensure even distribution of the dye.

Pour the Nitro Red-containing agar into sterile petri dishes and allow them to solidify.

Inoculate the plates with the anaerobic bacterial isolates to be tested.

Incubate the plates under anaerobic conditions at 37°C overnight.[8]

Observe the plates for zones of clearance around the bacterial colonies. A clear halo against

the red background indicates azoreductase activity.
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Signaling Pathways and Workflows
Logical Workflow for Sterilization Process Verification
The following diagram illustrates the logical workflow for using a Nitro Red-based indicator in a

steam-formaldehyde sterilization process.

Sterilization Indicator Workflow

Place Indicator in Autoclave

Run Steam-Formaldehyde
Sterilization Cycle

Observe Indicator Post-Cycle

Color Change Confirmed
(e.g., Red to Yellow)

No Color Change

Sterilization Successful
Sterilization Failed

- Re-run Cycle
- Check Autoclave

Click to download full resolution via product page

Caption: Workflow for using a Nitro Red indicator to verify the success of a sterilization cycle.
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Experimental Workflow for Azoreductase Activity
Screening
This diagram outlines the experimental steps for screening anaerobic bacteria for azoreductase

activity using a Nitro Red plate assay.

Azoreductase Plate Assay Workflow

Prepare BHI Agar with
80 mg/L Nitro Red

Inoculate Plates with
Anaerobic Bacteria
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at 37°C Overnight

Observe for Zones of Clearance
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Azoreductase Activity
Detected

No Azoreductase Activity
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Click to download full resolution via product page

Caption: Experimental workflow for the qualitative detection of azoreductase activity in bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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